Cas no 1000018-57-4 (Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate)

• Product Name: Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate
• CAS No: 1000018-57-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5710704
• PubChem ID: 3866480
• Update Time: 2025-08-04

Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1456112
• METHYL 4-(PYRIDIN-3-YL)PYRROLIDINE-3-CARBOXYLATE
• METHYL4-(PYRIDIN-3-YL)PYRROLIDINE-3-CARBOXYLATE
• 1000018-57-4
• Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate

• Inchi： 1S/C11H14N2O2/c1-15-11(14)10-7-13-6-9(10)8-3-2-4-12-5-8/h2-5,9-10,13H,6-7H2,1H3
• InChI Key： CKDHADVUFHEQAD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate

Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate: A Comprehensive Overview

Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate, with the CAS number 1000018-57-4, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate consists of a pyrrolidine ring fused with a pyridine moiety, making it a versatile scaffold for medicinal chemists.

The importance of this compound lies in its ability to serve as a building block for more complex molecules. In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Pyrrolidine and pyridine derivatives are particularly interesting because they can interact with biological targets in multiple ways, making them valuable candidates for drug discovery.

Recent studies have highlighted the potential of Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its use in creating inhibitors for enzymes that are involved in inflammatory pathways. The pyridine moiety, in particular, has been shown to enhance binding affinity to certain protein targets, which is crucial for developing effective drugs.

In addition to its role in enzyme inhibition, Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate has also been investigated for its potential in treating neurological disorders. The structural features of this compound allow it to cross the blood-brain barrier, which is a significant challenge in drug delivery for central nervous system (CNS) diseases. Preliminary studies suggest that derivatives of this compound may have neuroprotective properties, making them promising candidates for further development.

The synthesis of Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate is another area of active research. Chemists have developed various synthetic routes to produce this compound efficiently and in high yield. One common approach involves the condensation of methyl acetoacetate with 3-pyridinemethanol under basic conditions. This method is favored for its simplicity and the availability of starting materials.

Another innovative synthetic strategy involves the use of transition metal catalysis. Palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the pyridine-pyrrolidine core of this compound. These catalytic methods not only improve yield but also reduce the number of steps required, making the synthesis more sustainable and cost-effective.

The pharmacological properties of Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate have been extensively studied in vitro and in vivo. In cell-based assays, this compound has demonstrated inhibitory activity against several target enzymes, including those involved in cancer metabolism. Its ability to modulate these enzymes suggests that it could be used to develop treatments for various types of cancer.

Furthermore, preclinical studies have shown that derivatives of this compound exhibit anti-inflammatory effects. The pyridine ring interacts with inflammatory pathways, leading to reduced production of pro-inflammatory cytokines. This makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The future prospects for Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a crucial role in designing more effective derivatives with improved bioavailability and target specificity.

In conclusion, Methyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate is a versatile and significant compound in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable scaffold for drug development. With continued research and innovation, this compound is poised to contribute significantly to the advancement of medicinal chemistry and the treatment of various diseases.